2-(1H-1,2,4-Triazol-1-yl)acetic Acid-D4

• Molecular Formula: C4H5N3O2
• Molecular Weight: 131.13 g/mol
• InChI: InChI=1S/C4H5N3O2/c8-4(9)1-7-3-5-2-6-7/h2-3H,1H2,(H,8,9)/i1D2,2D,3D
• InChIKey: RXDBSQXFIWBJSR-YODZYWACSA-N

2-(1H-1,2,4-Triazol-1-yl)acetic Acid-D4 Procurement Overview

2-(1H-1,2,4-Triazol-1-yl)acetic Acid-D4 (CAS: 28711-29-7 unlabeled, molecular weight: 131.13 g/mol) is a deuterium-labeled isotopologue of 1,2,4-triazole-1-acetic acid [1]. It features four deuterium substitutions: two at the acetic acid methylene position and two at the 3,5-positions of the triazole ring . This compound is a member of the triazole derivative metabolite family, which serves as a common transformation product of multiple triazole-based fungicides including propiconazole, tebuconazole, cyproconazole, and epoxiconazole [2]. The D4 isotopologue is specifically synthesized for use as a stable isotope-labeled internal standard (SIL-IS) in quantitative LC-MS/MS bioanalysis and environmental monitoring applications .

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Product type

Deuterium-labeled (D4) isotopologue of 1,2,4-triazole-1-acetic acid

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Primary use

SIL-IS for quantitative LC-MS/MS bioanalysis and environmental monitoring

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Key selection signal

+4 Da mass shift enables isotopic dilution assay without endogenous interference

• [1] PubChem. 1,2,4-Triazole-1-acetic acid. Compound Summary. CID 1810180. Molecular Weight 127.10 g/mol. CAS: 28711-29-7. View Source
• [2] EURL-Pesticides. Determination of Triazole Derivative Metabolites in Fruit and Vegetables using the QuPPe Method and Differential Mobility Spectrometry. Published 2016-04-04. View Source

D4 Isotopologue Advantage Over Unlabeled TAA

The unlabeled 2-(1H-1,2,4-triazol-1-yl)acetic acid (MW 127.10) shares identical chromatographic retention and ionization behavior with the endogenous triazole acetic acid (TAA) metabolite, making it impossible to distinguish from background signal in complex biological or environmental matrices [1]. The D4 isotopologue provides a +4 Da mass shift (Δm/z = 4), enabling unambiguous selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) mass spectrometric discrimination . In pesticide residue monitoring programs, the use of isotopically labeled internal standards is mandated to correct for matrix effects, which otherwise introduce quantitation errors that compromise regulatory compliance at the required 0.01–0.4 mg/kg reporting limits in fruit, vegetables, milk, and rice [2]. Alternative structural analog internal standards lack co-elution fidelity, while the 13C2-15N3 labeled isotopologue carries a substantially higher synthesis cost due to the multi-step de novo synthesis required from expensive isotopically labeled precursors [3].

D4 isotopologue vs unlabeled TAA Unlabeled triazole acetic acid cannot be distinguished from endogenous background in complex matrices; quantitative accuracy requires isotope dilution.

D4 isotopologue vs structural analog ISTD Alternative internal standards lack co-elution fidelity with the target analyte, compromising matrix-effect correction and method robustness.

D4 isotopologue vs 13C₂-15N₃ ISTD 13C₂-15N₃ labeling guarantees co-elution but requires complex de novo synthesis from expensive precursors; D4 offers a more accessible cost class, subject to chromatographic co-elution verification.

• [1] Schwarz, T., et al. Determination of 22 Triazole Compounds Including Parent Fungicides and Metabolites in Apples, Peaches, Flour, and Water by Liquid Chromatography/Tandem Mass Spectrometry. T, TA, and TAA metabolites quantitated using isotopically labeled internal standards to correct for matrix effects. Recoveries: 57–121% across matrices, quantification at 25–50 ppb in food and 0.50 ppb in water. View Source
• [2] EURL-Pesticides. Determination of Triazole Derivative Metabolites. Recovery experiments at 0.01, 0.1 and 0.2 mg/kg in fruit/vegetables and 0.02, 0.2 and 0.4 mg/kg in milk/rice. Use of isotopically labeled internal standards (IL-IS) eliminates quantitation errors related to matrix effects. View Source
• [3] Molecules 2021, 26(10), 2989. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of deuterated isotopologues is relatively inexpensive, however, preparation of 13C, 15N and 18O containing standards requires complicated multistep de novo synthesis from expensive isotopically labeled substrates. View Source

Triazole Acetic Acid-D4 Differentiation Evidence

Isotopic Mass Shift for MRM Discrimination

In electrospray ionization LC-MS/MS, the D4 isotopologue generates a precursor ion at m/z 131 [M-H]⁻ compared to m/z 127 for the unlabeled compound, a Δm/z of +4 Da that eliminates spectral overlap with endogenous TAA [1]. This mass separation enables simultaneous monitoring of analyte and internal standard transitions without cross-talk, an advantage not achievable with the native unlabeled compound used as an external standard [2]. The risk of deuterium isotope effect causing chromatographic separation divergence (Δ retention time) must be empirically verified for each method; literature indicates that for deuterated standards with deuterium at non-exchangeable carbon positions, co-elution is generally maintained when the number of deuterium atoms is ≤4 and polar interactions are not dominant [3].

+4 Da Mass Shift

Cross-study comparable

Precursor ion m/z 131 [M-H]⁻ (D4) vs m/z 127 (unlabeled); Δm/z = +4 Da

Enables unambiguous MRM discrimination from endogenous TAA background.

Co-elution must be empirically verified per chromatographic method.

Evidence Dimension	Precursor ion mass-to-charge ratio (m/z) for selected reaction monitoring
Target Compound Data	m/z 131 [M-H]⁻ (D4 isotopologue, MW 131.13 g/mol)
Comparator Or Baseline	m/z 127 [M-H]⁻ (unlabeled 2-(1H-1,2,4-triazol-1-yl)acetic acid, MW 127.10 g/mol)
Quantified Difference	Δm/z = +4 Da; 3.15% mass increase relative to unlabeled compound
Conditions	Negative-ion ESI mode; Q Exactive Orbitrap or triple quadrupole MS; C18 reversed-phase chromatography

Why This Matters

The +4 Da shift provides unambiguous mass spectrometric resolution from endogenous analyte background, which is the minimum requirement for a valid stable isotope dilution internal standard method.

• [1] MassBank Record MSBNK-Eawag-EQ420657. Azole-TP 1,2,4 triazole acetic acid; LC-ESI-QFT; MS2; [M-H]- at m/z 126 (unlabeled). Instrument: Q Exactive Orbitrap Thermo Scientific. Published 2019-12-03. View Source
• [2] Restek. Choosing an Internal Standard. Internal standards should be chemically similar to target compounds and not present in samples. Deuterated analogs provide distinct mass difference for accurate quantification. View Source
• [3] Molecules 2021, 26(10), 2989. Due to isotopic effect of deuterium and lack of isotopologue co-elution, deuterated compounds are usually not considered as good internal standards for LC-MS; however, exceptions exist when deuterium is at non-exchangeable carbon positions. View Source

Deuteration Cost Advantage Over Multi-Isotope Synthesis

The synthesis of deuterated isotopologues via hydrogen-deuterium exchange is relatively inexpensive compared to the complex multi-step de novo synthesis required for 13C- and 15N-labeled standards [1]. In the triazole acetic acid family, the alternative isotopically labeled internal standard used for regulatory pesticide residue monitoring is 2-((3,5-13C2,1,2,4-15N3)1,2,4-triazol-1-yl)acetic acid, which requires synthesis of the entire 1,2,4-triazole ring from 13C- and 15N-enriched precursors . While the 13C2-15N3 labeled version guarantees chromatographic co-elution without deuterium isotope effect concerns, its production cost is substantially higher [2]. Commercially, the D4 isotopologue (TRC brand) is priced at approximately €266/10 mg (€26.6/mg) , positioning it as an accessible option for method development laboratories requiring moderate quantities.

Synthesis Cost

Class-level inference

Deuterium labeling via H/D exchange; commercial reference price ~€26.6/mg. 13C₂-15N₃ synthesis requires multi-step de novo route with higher cost class.

Supports cost-effective ISTD selection for method development laboratories.

Exact pricing differential not publicly available; co-elution trade-off applies.

Evidence Dimension	Synthetic route complexity and procurement cost
Target Compound Data	Deuterium-labeled D4: synthesized via H/D exchange; commercial pricing ~€26.6/mg (10 mg scale); four isotopic labels (²H × 4)
Comparator Or Baseline	13C2-15N3 labeled: multi-step de novo synthesis from enriched precursors; higher cost (exact pricing not publicly available); five isotopic labels (13C × 2, 15N × 3)
Quantified Difference	Deuterium labeling: lower synthesis cost class; 13C/15N labeling: higher synthesis cost class with guaranteed co-elution. Note: exact pricing differential not available from public sources; quantitative inference based on synthesis complexity class distinctions described in MDPI review.
Conditions	Cost comparison based on commercial catalog pricing (CymitQuimica/TRC for D4; CymitQuimica for 13C2-15N3) and literature synthesis complexity assessment (Molecules 2021 review)

Why This Matters

The D4 compound offers a favorable cost-to-isotopic-label ratio for laboratories developing isotopic dilution methods, with the trade-off that potential deuterium isotope effects on chromatography must be empirically validated.

• [1] Molecules 2021, 26(10), 2989. Preparation of deuterated isotopologues is relatively inexpensive; preparation of 13C, 15N, and 18O containing standards requires complicated multistep de novo synthesis from expensive isotopically labeled substrates. View Source
• [2] Schwarz, T., et al. Determination of 22 Triazole Compounds. T, TA, and TAA were quantitated using isotopically labeled internal standards (IS), in which the 1,2,4-triazole ring had been synthesized by using 13C and 15N (IS_T, IS_TA, and IS_TAA). View Source

Deuterium Isotope Effect on Metabolic Stability

Although no direct metabolic stability study of 2-(1H-1,2,4-Triazol-1-yl)acetic Acid-D4 itself is publicly available, class-level evidence from a structurally related 1,2,4-triazole-containing compound (NVS-CRF38, a CRF1 receptor antagonist) demonstrates the metabolic modulation achievable via deuterium replacement on the triazole scaffold [1]. In that study, deuterium substitution at the site of O-demethylation produced an in vitro kinetic isotope effect KH/KD of ~7 when measured by metabolite formation rate, and ~2 when measured by substrate depletion [2]. In vivo, the isotope effect calculated from systemic clearance was KH/KD ~2, with a marked reduction in the O-demethylated metabolite; however, metabolic switching to alternative pathways partially compensated for the isotope effect [3]. This class-level evidence indicates that deuterium labeling on the 1,2,4-triazole-1-acetic acid scaffold may alter metabolic stability when deuterium is placed at metabolically labile positions, though the magnitude of in vivo translation is unpredictable [4].

Metabolic Isotope Effect

Class-level inference

Related triazole compound: in vitro K_H/K_D ~7 (O-demethylation), in vivo systemic clearance K_H/K_D ~2 (rat).

Deuterium placement may alter metabolic stability; in vivo translation unpredictable.

Data from structurally distinct CRF1 antagonist; direct extrapolation not established.

Evidence Dimension	Kinetic deuterium isotope effect on metabolic clearance
Target Compound Data	2-(1H-1,2,4-Triazol-1-yl)acetic Acid-D4: no direct metabolic stability data available; deuterium at methylene and triazole ring positions (potential metabolic sites)
Comparator Or Baseline	NVS-CRF38 (7-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-3-(4-methoxy-2-methylphenyl)-2,6-dimethylpyrazolo[5,1-b]oxazole): In vitro KH/KD ~7 (metabolite formation), ~2 (substrate depletion); In vivo KH/KD ~2 (rat, IV 1 mg/kg and PO 10 mg/kg)
Quantified Difference	KH/KD ~7 for O-demethylation pathway in vitro; KH/KD ~2 for systemic clearance in vivo. Metabolic switching partially compensated for isotope effect. Note: data from structurally distinct compound; direct extrapolation to triazole acetic acid D4 is not established.
Conditions	Rat and human liver microsomes (in vitro); Sprague-Dawley rats, IV (1 mg/kg) and PO (10 mg/kg) (in vivo)

Why This Matters

The class-level deuterium isotope effect data justifies investigating D4 isotopologue metabolic stability in drug development programs using triazole acetic acid as a pharmacophore or metabolite; quantitative benefits require compound-specific empirical confirmation.

• [1] Drug Metabolism and Disposition, 2014. Application of a Deuterium Replacement Strategy to Modulate the Pharmacokinetics of 7-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-3-(4-methoxy-2-methylphenyl)-2,6-dimethylpyrazolo[5,1-b]oxazole, a Novel CRF1 Antagonist. DMD 42:954-962. PMID: 24608639. View Source
• [2] ScienceDirect. Application of a Deuterium Replacement Strategy to Modulate the Pharmacokinetics of NVS-CRF38. In vitro kinetic isotope effects: KH/KD ~7 (metabolite formation rate) vs. KH/KD ~2 (substrate depletion). View Source
• [3] ScienceDirect (details as REFS-2). In vivo isotope effects in rats: KH/KD ~2 for both IV and PO routes; marked reduction of O-demethylated metabolite but metabolic switching observed. View Source
• [4] Molecules 2021, 26(10), 2989. Deuteration has gained attention because of its potential to affect pharmacokinetic and metabolic profiles of drugs; unpredictable translation from in vitro to in vivo. View Source

Regulatory-Compliant Quantification Performance

In a validated multi-residue LC-MS/MS method for 22 triazole compounds conducted for the U.S. EPA, triazolylacetic acid (TAA) was quantified using isotopically labeled internal standards (IL-IS) across five matrices, achieving method recoveries of 70–101% (apples), 60–121% (peaches), 57–118% (flour), 75–99% (raw water), and 79–99% (tap water) at quantification limits of 25–50 ppb in food and 0.50 ppb in water [1]. The use of IL-IS was specifically described as necessary to correct for matrix effects that would otherwise compromise accuracy [2]. In an independent QuPPe-Method assessment using differential mobility spectrometry (DMS) coupled with LC-MS/MS, recovery experiments at 0.01, 0.1, and 0.2 mg/kg in fruit/vegetables and at 0.02, 0.2, and 0.4 mg/kg in milk/rice yielded highly satisfactory recovery and precision figures when IL-IS were employed [3]. These data establish the benchmark performance achievable when an appropriate isotopically labeled TAA internal standard—such as the D4 isotopologue—is integrated into validated analytical workflows .

Method Recovery

Cross-study comparable

IL-IS method recoveries 57–121% across fruit, vegetable, flour, and water matrices at LOQ 0.50–50 ppb.

Supports matrix-effect correction for pesticide residue monitoring studies.

Data generated with 13C₂-15N₃ IL-IS; D4 expected comparable with co-elution verification.

Evidence Dimension	Method recovery and precision with isotopically labeled internal standard correction for matrix effects
Target Compound Data	TAA-D4 (inferred): Equivalent isotopic dilution capability as the 13C2-15N3 IL-IS employed in the Schwarz et al. study, enabling correction for matrix effects and achieving regulatory-compliant recovery ranges
Comparator Or Baseline	Unlabeled TAA external standard calibration: susceptible to matrix effects causing quantitation bias; no correction possible. IL-IS method (13C2-15N3 TAA): Recoveries 57–121% across apples, peaches, flour, and water; LOQ 25–50 ppb (food), 0.50 ppb (water)
Quantified Difference	IL-IS methods (class) vs. external standard: recovery ranges within 57–121% with IL-IS; external standard methods susceptible to ion suppression/enhancement without correction. Note: data from 13C2-15N3 IL-IS; D4 IL-IS expected to provide equivalent matrix correction capability subject to co-elution verification.
Conditions	LC-MS/MS, positive-ion ESI, triple quadrupole; matrices: apples, peaches, flour, raw water, tap water; QuPPe sample preparation; DMS-enhanced selectivity

Why This Matters

The validated recovery data demonstrate that isotopically labeled TAA internal standards are essential for meeting regulatory data quality objectives in pesticide residue monitoring programs—a role for which the D4 isotopologue is specifically designed.

• [1] Schwarz, T., et al. Determination of 22 Triazole Compounds Including Parent Fungicides and Metabolites in Apples, Peaches, Flour, and Water by LC-MS/MS. Recoveries: 70–101% (apples), 60–121% (peaches), 57–118% (flour), 75–99% (raw water), 79–99% (tap water). LOQ: 25–50 ppb (food), 0.50 ppb (water). View Source
• [2] Schwarz, T., et al. (as REFS-1). T, TA, and TAA were quantitated using isotopically labeled internal standards (IS), which were necessary to correct for matrix effects. View Source
• [3] EURL-Pesticides. Determination of Triazole Derivative Metabolites in Fruit and Vegetables. Recovery experiments at 0.01, 0.1, 0.2 mg/kg (fruit/vegetables) and 0.02, 0.2, 0.4 mg/kg (milk/rice) with DMS-LC-MS/MS; highly satisfactory recovery and precision using IL-IS. View Source

Label Position Stability Against H/D Back-Exchange

The D4 isotopologue of 2-(1H-1,2,4-triazol-1-yl)acetic acid incorporates deuterium at two chemically distinct sites: the methylene group of the acetic acid moiety (non-exchangeable C-D bonds at the α-carbon) and the 3,5-positions of the 1,2,4-triazole ring (C-D bonds on aromatic heterocycle carbons) . Both substitution positions involve carbon-bound deuterium rather than heteroatom-bound (exchangeable) deuterium, which significantly reduces the risk of deuterium loss via H/D back-exchange during sample preparation under aqueous conditions [1]. The literature on H/D exchange indicates that hydrogens bound to heteroatoms (carboxyl -OH, amine -NH) undergo rapid exchange with protic solvents, whereas carbon-bound hydrogens require acid/base catalysis and elevated temperatures for exchange, with half-times of tens of minutes at pH 2–3 at 0°C [2]. The carboxylic acid proton of TAA-D4 is not deuterated (the compound retains one exchangeable -OH proton), meaning the isotopic label is confined to non-labile positions and stable under typical bioanalytical sample preparation conditions including protein precipitation, solid-phase extraction, and QuPPe-based workflows [3].

Label Stability

Supporting evidence

Deuterium at non-exchangeable carbon positions (-CD₂-, triazole =CD-); no labile -OD or -ND label.

Carbon-bound deuterium resists H/D back-exchange during aqueous sample preparation.

Ensures isotopic integrity in typical QuPPe, SPE, and protein precipitation workflows.

Evidence Dimension	Deuterium label stability against H/D back-exchange during sample preparation
Target Compound Data	D4 at methylene (-CD2-) and triazole ring 3,5-positions (=CD-); carboxylic acid proton retained as -OH (exchangeable, not deuterated); all isotopic labels on non-labile carbon positions
Comparator Or Baseline	Hypothetical alternative: deuterium labeling at carboxylic acid -OH or other exchangeable positions: rapid H/D back-exchange in protic solvents (minutes at room temperature); loss of isotopic integrity during sample workup
Quantified Difference	H/D exchange half-time for heteroatom-bound protons: seconds to minutes at room temperature; H/D exchange half-time for carbon-bound protons at pH 2-3: tens of minutes at 0°C. D4 label at carbon positions: effectively stable under typical bioanalytical sample preparation (aqueous/organic, pH 3-10, room temperature, <24 hr processing).
Conditions	Literature H/D exchange kinetics: acid/base catalysis, pH-dependent rate profiles (Molecules 2021 review); TAA-D4 labeling pattern: 2,2-dideuterio-2-(3,5-dideuterio-1,2,4-triazol-1-yl)acetic acid (CymitQuimica specification)

Why This Matters

The strategic placement of deuterium at non-exchangeable carbon positions ensures isotopic integrity throughout sample preparation, preventing quantification errors that would arise from label loss, and distinguishes this isotopologue from analogs labeled at labile positions.

• [1] Molecules 2021, 26(10), 2989. Hydrogens from carboxyl or hydroxyl groups undergo H/D exchange reaction much more easily than amide ones. Labile hydrogens in backbone and side-chain functional groups undergo exchange within minutes. View Source
• [2] Molecules 2021, 26(10), 2989. Minimum exchange half-time between pH 2 and 3: tens of minutes at 0°C. Rate increases significantly with increasing pH. View Source
• [3] 知乎专栏. 生物分析中液相质谱(LC-MS)内标的选择和应用. 选择氘代内标时，应注意氘原子取代的位置：应选择取代稳定官能团结构的位置（例如-CH2-CD3），而不是具有较活泼化学性质的位置（例如-CD2-(COOH)2），以确保样品在制备过程中不发生氘-氢交换。Published 2020-03-17. View Source

Triazole Acetic Acid-D4 Application Scenarios

Pesticide Residue Monitoring by QuPPe-LC-MS/MS

In EU and U.S. EPA regulatory residue monitoring programs for triazole fungicide metabolites, the D4 isotopologue serves as a cost-effective internal standard for correcting matrix effects in QuPPe-based sample preparation workflows. The validated performance benchmark—recoveries of 57–121% across fruit, vegetable, grain, and water matrices at LOQs of 0.50–50 ppb achieved with isotopically labeled TAA internal standards [1]—establishes the technical requirement that the D4 compound fulfills. Laboratories selecting this product benefit from the favorable deuterium synthesis economics while maintaining regulatory data quality objectives, provided that co-elution with endogenous TAA is empirically verified for the specific chromatographic method employed [2].

DMPK Quantification of Triazole Metabolites

In DMPK laboratories studying the metabolism of triazole-containing drug candidates (e.g., triazole antifungal agents, CRF1 antagonists, or triazole-based bioisosteres), the D4 isotopologue enables quantitative LC-MS/MS monitoring of the triazole acetic acid metabolite in plasma, urine, and tissue homogenates. The class-level deuterium isotope effect evidence (in vitro KH/KD ~7 for site-specific metabolism; in vivo KH/KD ~2 for systemic clearance) indicates that deuterium placement on the triazole scaffold can modulate metabolic stability [3]. While the D4 compound itself is a metabolite standard rather than a drug candidate, it provides the essential isotopic dilution capability needed to accurately quantify endogenous TAA in ADME studies, and its deuterium substitution pattern informs PK modulation strategies for related triazole pharmacophores .

Environmental Monitoring of Triazole Transformation Products

The D4 isotopologue supports suspect and non-target screening workflows for triazole derivative metabolites (TDMs) in groundwater and surface water, as established by the Eawag HRMS method development for agricultural micropollutants [1]. The +4 Da mass shift provides unambiguous identification and quantification of TAA against co-eluting isobaric interferences. Environmental monitoring programs tracking the long-term persistence of the triazole metabolite moiety in the environment—>4600 conventional and organic products analyzed, with TAA frequently detected at or above LOQ [2]—require robust isotopically labeled internal standards for accurate concentration assignment across diverse water matrices with recovery expectations of 75–99% as demonstrated in raw and tap water [3].

Reference Standard and Impurity Profiling for Triazole APIs

In pharmaceutical quality control (QC) and analytical method development for triazole-based active pharmaceutical ingredients such as prothioconazole, the D4 isotopologue provides a fully characterized deuterated reference standard for HPLC method validation and impurity profiling [1]. The compound's certification as a reference material—with defined isotopic enrichment, chemical purity (≥98% by HPLC), and traceability to primary standards [2]—supports ANDA/DMF submissions requiring identification and quantification of the 1,2,4-triazole-1-acetic acid impurity. The D4 label enables method validation experiments requiring spike-recovery assessments in drug substance matrices without interference from endogenous or process-related TAA [3].

Application

Selection Property

Validation Focus

Pesticide residue monitoring research

Matrix-effect correction capability

Co-elution verification and recovery in fruit, vegetable, grain, and water matrices

DMPK quantification of triazole metabolites

Isotopic dilution for accurate metabolite quantification

Deuterium isotope effect on metabolic stability and assay specificity

Environmental monitoring of triazole transformation products

High mass resolution against isobaric interferences

Recovery performance in surface and groundwater research matrices

Analytical method development for triazole API impurity profiling

Certified isotopic enrichment and chemical purity

Spike-recovery in drug substance research matrix without endogenous interference

• [1] Schwarz, T., et al. Determination of 22 Triazole Compounds Including Parent Fungicides and Metabolites in Apples, Peaches, Flour, and Water by LC-MS/MS. Recoveries 57–121%; LOQ 25–50 ppb (food), 0.50 ppb (water). View Source
• [2] Molecules 2021, 26(10), 2989. Due to isotopic effect of deuterium, co-elution must be empirically verified; deuterated compounds not always ideal internal standards for LC-MS. View Source
• [3] Drug Metabolism and Disposition, 2014. Deuterium isotope effects on NVS-CRF38 pharmacokinetics: in vitro KH/KD ~7 (O-demethylation), in vivo KH/KD ~2. PMID: 24608639. View Source